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Compound of Interest

Compound Name: Lorediplon

Cat. No.: B1675135 Get Quote

For Immediate Release

This whitepaper provides a comprehensive technical guide to Lorediplon, a novel non-

benzodiazepine hypnotic agent. The information is intended for researchers, scientists, and

professionals involved in the drug development process, offering a detailed look at its chemical

properties, mechanism of action, and pharmacological profile.

Core Chemical and Physical Data
Lorediplon, with the IUPAC name N-{2-fluoro-5-[3-(thiophen-2-ylcarbonyl)pyrazolo[1,5-

a]pyrimidin-7-yl]phenyl}-N-methylacetamide, is a pyrazolopyrimidine derivative.[1] Its

fundamental chemical and physical properties are summarized below.

Property Value Reference

Molecular Formula C₂₀H₁₅FN₄O₂S [1][2][3][4]

CAS Number 917393-39-6

Molar Mass 394.42 g/mol

Appearance Solid powder

Solubility Soluble in DMSO, not in water
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Mechanism of Action: GABAA Receptor Modulation
Lorediplon exerts its hypnotic effects through positive allosteric modulation of the γ-

aminobutyric acid type A (GABAₐ) receptor, the primary inhibitory neurotransmitter receptor in

the central nervous system. Specifically, Lorediplon shows a degree of selectivity for GABAₐ

receptors containing the α₁ subunit. This subunit is predominantly associated with the sedative

and hypnotic effects of drugs targeting this receptor system.

The binding of Lorediplon to the GABAₐ receptor enhances the effect of GABA, leading to an

increased influx of chloride ions into the neuron. This hyperpolarizes the neuron, making it less

likely to fire and thus promoting a state of sedation and sleep.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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